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Compound of Interest

Compound Name: Speed DiO

Cat. No.: B1148126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and applications of Speed
DiO, a lipophilic carbocyanine dye designed for rapid and efficient labeling of cell membranes.

Speed DiO, also known as FAST DiO™ or RAPID DiO™, is an unsaturated analog of the

widely used DiO (DiOC18(3)). Its unique chemical structure results in a significantly faster

lateral diffusion rate within the plasma membrane, making it an invaluable tool for a variety of

applications, including neuronal tracing, cell labeling, and the study of membrane dynamics.

Core Principles of Lipophilic Dye Tracing with
Speed DiO
Lipophilic dyes, like Speed DiO, are characterized by their high affinity for lipid-rich

environments. The fundamental principle behind their use in cellular imaging lies in their ability

to intercalate into the lipid bilayer of cell membranes. These dyes consist of a fluorescent

chromophore attached to two long hydrocarbon chains. These aliphatic tails anchor the dye

molecule within the hydrophobic core of the membrane, while the fluorophore resides at the

membrane-water interface.

Speed DiO is weakly fluorescent in aqueous solutions but exhibits a significant increase in

fluorescence quantum yield upon incorporation into a lipid environment. This property ensures

a high signal-to-noise ratio, as the background fluorescence from unbound dye is minimal.

Once inserted into the membrane, Speed DiO diffuses laterally, staining the entire cell surface,
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including its finest processes, such as axons and dendrites in neurons. This lateral diffusion is

the key mechanism for neuronal tracing, allowing for both anterograde (away from the cell

body) and retrograde (towards the cell body) labeling of neural pathways. The unsaturated

nature of Speed DiO's hydrocarbon tails reduces van der Waals interactions with neighboring

lipid molecules, facilitating a diffusion rate approximately 50% faster than that of its saturated

counterpart, DiO.[1][2][3]

Quantitative Data Presentation
The following tables summarize the key quantitative properties of Speed DiO, with a

comparison to the traditional DiO where data is available. It is important to note that specific

values for quantum yield and photostability of Speed DiO are not readily available in public

literature. The provided values are estimations based on the properties of similar "FAST"

cyanine analogs and should be considered as a general guide.

Table 1: Spectral Properties

Property Speed DiO (Dilinoleyl DiO) DiO (DiOC18(3))

Excitation Maximum (nm) ~484 ~484

Emission Maximum (nm) ~499-501 ~501

Recommended Laser Line

(nm)
488 488

Recommended Emission Filter ~515/30 BP ~515/30 BP

Data sourced from multiple supplier specifications.[4][5][6]

Table 2: Physicochemical and Performance Characteristics
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Property Speed DiO (Dilinoleyl DiO) DiO (DiOC18(3))

Molecular Weight ~873.65 g/mol ~881.72 g/mol

Quantum Yield (in membrane) Moderate to High (Estimate) Moderate

Photostability Good to Excellent (Qualitative) Good

Diffusion Rate ~50% faster than DiO Slower than Speed DiO

Solubility
Soluble in DMSO, DMF,

Ethanol

Soluble in DMSO, DMF,

Ethanol

Note: Quantitative values for quantum yield and photostability are often context-dependent

(e.g., lipid environment, excitation intensity). The information for Speed DiO is based on

qualitative descriptions and comparisons to DiO.[1][2][3][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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